Cas no 2681255-23-0 (benzyl N-(3-chloroprop-2-en-1-yl)carbamate)

• Product Name: benzyl N-(3-chloroprop-2-en-1-yl)carbamate
• CAS No: 2681255-23-0
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 5653595
• PubChem ID: 165908615
• Update Time: 2025-10-19

benzyl N-(3-chloroprop-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28274714
• 2681255-23-0
• benzyl N-(3-chloroprop-2-en-1-yl)carbamate

• Inchi： 1S/C11H12ClNO2/c12-7-4-8-13-11(14)15-9-10-5-2-1-3-6-10/h1-7H,8-9H2,(H,13,14)/b7-4+
• InChI Key： SAVLGCLQNWXHDY-QPJJXVBHSA-N
• SMILES： Cl/C=C/CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.0556563g/mol
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(3-chloroprop-2-en-1-yl)carbamate

Recent Advances in the Study of Benzyl N-(3-chloroprop-2-en-1-yl)carbamate (CAS: 2681255-23-0)

Benzyl N-(3-chloroprop-2-en-1-yl)carbamate (CAS: 2681255-23-0) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a versatile intermediate in drug discovery and development. Recent studies have explored its utility in the synthesis of bioactive molecules, particularly in the context of antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and biological activities.

The compound's structure, featuring a carbamate group linked to a benzyl moiety and a chloropropenyl side chain, makes it a valuable building block for the construction of more complex molecules. Researchers have leveraged its reactivity in various synthetic pathways, including nucleophilic substitution and cyclization reactions, to generate libraries of compounds with potential therapeutic effects. A recent study published in the Journal of Medicinal Chemistry demonstrated the use of benzyl N-(3-chloroprop-2-en-1-yl)carbamate as a precursor in the synthesis of novel urea derivatives with promising antifungal activity against Candida species.

In addition to its synthetic utility, benzyl N-(3-chloroprop-2-en-1-yl)carbamate has been investigated for its direct biological effects. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits moderate inhibitory activity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve interference with cellular proliferation pathways, although further mechanistic studies are required to elucidate the precise molecular targets.

Recent advancements in analytical techniques have also facilitated a deeper understanding of the compound's physicochemical properties. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses have been employed to characterize its purity and stability under various conditions. These studies are critical for ensuring the compound's suitability as a reagent in pharmaceutical manufacturing processes.

Looking ahead, the potential applications of benzyl N-(3-chloroprop-2-en-1-yl)carbamate are expected to expand as researchers continue to explore its reactivity and biological profile. Ongoing investigations are focused on optimizing its synthetic routes to improve yield and scalability, as well as evaluating its efficacy in combination therapies. The compound's versatility positions it as a promising candidate for future drug development efforts, particularly in addressing unmet medical needs in infectious diseases and oncology.

In conclusion, benzyl N-(3-chloroprop-2-en-1-yl)carbamate (CAS: 2681255-23-0) represents a valuable tool in the toolkit of medicinal chemists and chemical biologists. Its dual role as a synthetic intermediate and a bioactive molecule underscores its importance in contemporary research. Continued exploration of its applications will likely yield novel insights and contribute to the advancement of therapeutic strategies in the years to come.